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Compound of Interest

Compound Name: 4-Ethoxybenzene-1,2-diamine

Cat. No.: B074564 Get Quote

An In-depth Technical Guide to 4-
Ethoxybenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Ethoxybenzene-1,2-diamine. It is intended to be a valuable resource for

researchers, scientists, and professionals involved in drug development and other scientific

endeavors where this compound may be of interest.

Core Properties
4-Ethoxybenzene-1,2-diamine, also known as 3,4-diaminophenetole, is an aromatic amine

with the chemical formula C₈H₁₂N₂O. It presents as an off-white to gray solid.[1] This

compound is a key intermediate in the synthesis of various heterocyclic compounds, including

those with potential biological activity.

Physical Properties
The key physical properties of 4-Ethoxybenzene-1,2-diamine are summarized in the table

below for easy reference.
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Property Value Source

CAS Number 1197-37-1

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol

Appearance Off-white to gray solid [1]

Melting Point 71.5 °C [2]

79-81 °C [1]

Boiling Point 295 °C [2]

274.67 °C (rough estimate) [1]

Solubility

Very soluble in water; soluble

in ethanol, ethyl ether, and

chloroform.

[2]

pKa 4.82 ± 0.10 (Predicted) [1]

Refractive Index 1.4940 (estimate) [1]

Density
1.131 ± 0.06 g/cm³ (20 °C, 760

Torr)
[1]

Chemical Properties
Property Value Source

InChI

1S/C8H12N2O/c1-2-11-6-3-4-

7(9)8(10)5-6/h3-5H,2,9-

10H2,1H3

InChI Key
KLLREYQZEOLXHA-

UHFFFAOYSA-N

SMILES CCOc1ccc(N)c(N)c1

Storage 2-8°C, protect from light [1]
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Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Ethoxybenzene-1,2-diamine are not

readily available in the public domain. However, a general method can be inferred from the

synthesis of analogous compounds, which typically involves the reduction of the corresponding

nitroaniline.

General Synthesis of 4-Ethoxybenzene-1,2-diamine
(Generalized Protocol)
A common route to synthesize o-phenylenediamines is the reduction of the corresponding o-

nitroaniline. For 4-Ethoxybenzene-1,2-diamine, the starting material would be 4-Ethoxy-2-

nitroaniline.

Reaction:

4-Ethoxy-2-nitroaniline → 4-Ethoxybenzene-1,2-diamine

Reagents and Equipment:

4-Ethoxy-2-nitroaniline

Reducing agent (e.g., Sodium borohydride with a catalyst like copper ferrite nanoparticles, or

zinc dust in ethanol/alkali)

Solvent (e.g., Water, Ethanol)

Round-bottomed flask

Stirrer

Reflux condenser (if heating is required)

Filtration apparatus

Rotary evaporator

Procedure:
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Dissolve 4-Ethoxy-2-nitroaniline in a suitable solvent within the round-bottomed flask.

Add the reducing agent portion-wise, controlling the reaction temperature as needed. The

reaction may be exothermic.

Stir the reaction mixture at room temperature or under reflux for a time sufficient to ensure

complete conversion (monitoring by TLC is recommended).

Upon completion, filter the reaction mixture to remove any solids (e.g., catalyst, excess zinc).

Concentrate the filtrate under reduced pressure to remove the solvent.

The crude product can be purified by recrystallization or column chromatography.

Disclaimer: This is a generalized protocol and requires optimization for specific laboratory

conditions.

Synthesis of Quinoxalines from 4-Ethoxybenzene-1,2-
diamine
4-Ethoxybenzene-1,2-diamine is a useful precursor for the synthesis of quinoxaline

derivatives, which are of interest in medicinal chemistry.

Reaction:

4-Ethoxybenzene-1,2-diamine + 1,2-Dicarbonyl compound → Substituted Quinoxaline

Reagents and Equipment:

4-Ethoxybenzene-1,2-diamine

A 1,2-dicarbonyl compound (e.g., benzil)

Catalyst (e.g., pyridine, ammonium heptamolybdate tetrahydrate)

Solvent (e.g., THF, Ethanol/Water)

Round-bottomed flask
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Magnetic stirrer

Apparatus for work-up (separatory funnel, filtration equipment)

Procedure:

To a stirred mixture of the 1,2-dicarbonyl compound and the catalyst in the chosen solvent,

slowly add the 4-Ethoxybenzene-1,2-diamine at room temperature.[3]

Continue stirring for the required time, monitoring the reaction progress by Thin Layer

Chromatography (TLC).[3]

Once the reaction is complete, pour the mixture into water and extract the product with an

organic solvent like ethyl acetate.[3]

Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate

it under reduced pressure to obtain the crude quinoxaline derivative.

Further purification can be achieved by recrystallization or column chromatography.

Visualizations
General Synthesis Workflow
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General Synthesis Workflow for 4-Ethoxybenzene-1,2-diamine
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4-Ethoxybenzene-1,2-diamine
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Caption: Generalized workflow for the synthesis of 4-Ethoxybenzene-1,2-diamine.

Quinoxaline Synthesis Workflow
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Workflow for Quinoxaline Synthesis

Reactants

Reaction

Work-up & Purification

Final Product

4-Ethoxybenzene-1,2-diamine

Catalytic Condensation
(e.g., Pyridine in THF)

1,2-Dicarbonyl Compound

Aqueous Work-up & Extraction

Drying & Concentration

Purification
(Recrystallization or Chromatography)

Substituted Quinoxaline

Click to download full resolution via product page

Caption: Workflow for the synthesis of quinoxalines using 4-Ethoxybenzene-1,2-diamine.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing specific biological signaling

pathways in which 4-Ethoxybenzene-1,2-diamine is directly involved. Its primary documented

application is as a chemical intermediate in the synthesis of other compounds, such as

quinoxalines, which may then be investigated for their biological activities. Further research is

required to elucidate any direct biological roles of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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